Cas no 2386734-47-8 (tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate
• CAS No: 2386734-47-8
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5563003
• PubChem ID: 165999408
• Update Time: 2025-11-01

tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37355723
• tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate
• 2386734-47-8

• Inchi： 1S/C15H21NO5/c1-9(16-14(18)21-15(2,3)4)13(17)10-5-6-11-12(7-10)20-8-19-11/h5-7,9,13,17H,8H2,1-4H3,(H,16,18)
• InChI Key： QWIUMOMJPDFADW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C1=CC=C2C(=C1)OCO2)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate

Comprehensive Analysis of tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate (CAS No. 2386734-47-8)

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate (CAS No. 2386734-47-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its carbamate and 1,3-dioxaindane moieties, is often explored in drug discovery and material science. Researchers are increasingly focusing on its synthesis, stability, and reactivity, aligning with the growing demand for high-value intermediates in the pharmaceutical industry.

The molecular structure of tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate incorporates a tert-butyloxycarbonyl (Boc) protecting group, which is widely used in peptide synthesis and medicinal chemistry. This feature makes it a versatile building block for designing bioactive molecules. Recent studies highlight its role in the development of chiral compounds, a hot topic in asymmetric synthesis. The presence of the 1,3-dioxaindane ring further enhances its utility in creating heterocyclic scaffolds, which are pivotal in modern drug design.

From an industrial perspective, the demand for CAS No. 2386734-47-8 is driven by its potential in green chemistry applications. With sustainability becoming a key focus, chemists are investigating eco-friendly synthesis routes for this compound. Questions like "How to optimize the yield of tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate?" or "What are the alternative solvents for its synthesis?" are frequently searched, reflecting the community's interest in process optimization and reducing environmental impact.

Another trending aspect is the compound's potential in catalysis and ligand design. The hydroxyl and carbamate functionalities offer coordination sites for metal ions, making it a candidate for transition-metal-catalyzed reactions. This aligns with the broader search trends around "novel ligands for cross-coupling reactions" and "Boc-protected intermediates in catalysis." Such applications position tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate as a valuable tool in synthetic methodology development.

In the context of analytical chemistry, characterizing CAS No. 2386734-47-8 requires advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical use. Searches related to "spectroscopic data for 1,3-dioxaindane derivatives" or "HPLC methods for carbamate analysis" underscore the need for reliable analytical protocols.

Looking ahead, the versatility of tert-butyl N-[1-(1,3-dioxaindan-5-yl)-1-hydroxypropan-2-yl]carbamate ensures its relevance in cutting-edge research. Whether in drug discovery, material science, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. As the scientific community continues to explore its potential, CAS No. 2386734-47-8 remains a focal point for advancements in organic synthesis and beyond.